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Compound of Interest

Compound Name: Psar18-cooh

Cat. No.: B12373755

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
utilization of Psar18-COOH, an 18-unit polysarcosine polymer with a terminal carboxylic acid,
in cell-based assays. Polysarcosine (pSar) is a hydrophilic and biocompatible polymer
increasingly used as a linker in bioconjugation to enhance the solubility, stability, and
pharmacokinetic properties of various molecules, serving as a viable alternative to polyethylene
glycol (PEG).

The carboxylic acid terminus of Psar18-COOH allows for versatile conjugation to a wide range
of molecules, including fluorescent dyes, small molecule drugs, peptides, and proteins,
enabling the development of novel molecular probes and drug delivery systems for cellular
studies.

Application: Cellular Uptake and Visualization of a
Psarl8-Conjugated Fluorophore

This section details the use of a Psarl8-COOH linker conjugated to a fluorescent dye for
gualitative and quantitative assessment of cellular uptake. This type of assay is fundamental in
drug delivery research to understand how the physicochemical properties of a polymer
conjugate affect its interaction with and entry into cells.

Experimental Workflow Diagram
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 To cite this document: BenchChem. [Application Notes & Protocols for Psar18-COOH in Cell-
Based Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12373755#psar18-cooh-protocol-for-cell-based-
assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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